Cas no 5870-68-8 (Ethyl 3-Methylvalerate)

• Product Name: Ethyl 3-Methylvalerate
• CAS No: 5870-68-8
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00041390
• CID: 46229
• PubChem ID: 87560896
• Update Time: 2025-10-23

Ethyl 3-Methylvalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methylpentanoate
• Ethyl 3-methylvalerate
• 3-Methylvaleric acid ethyl ester
• 3-Methylpentanoic Acid Ethyl Ester
• Pentanoic acid, 3-methyl-, ethyl ester
• Ethyl beta-methylvalerate
• Valeric acid, 3-methyl-, ethyl ester
• TXAWGHYFBQBVNK-UHFFFAOYSA-N
• 3-Methylpentanoic acid, ethyl ester
• FEMA No. 3679
• ethyl 3-methyl valerate
• Ethyl beta -methylvalerate
• Ethyl .beta.-methylvalerate
• KSC490A3J
• FEMA 3679
• Ethyl (+/-)-3-methylpentanoate
• Ethyl 3-Methylvalerate

• MDL： MFCD00041390
• Inchi： 1S/C8H16O2/c1-4-7(3)6-8(9)10-5-2/h7H,4-6H2,1-3H3
• InChI Key： TXAWGHYFBQBVNK-UHFFFAOYSA-N
• SMILES： CCOC(CC(CC)C)=O

Computed Properties

• Exact Mass: 144.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.87
• Boiling Point: 158°C(lit.)
• Flash Point: 75°C/50mm
• Refractive Index: 1.4070
• PSA: 26.30000
• LogP: 1.98570
• FEMA: 3679
• Solubility: Not determined

Ethyl 3-Methylvalerate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• Hazard Category Code： 10
• Safety Instruction： S16
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-Methylvalerate

Ethyl 3-Methylvalerate (CAS No. 5870-68-8): A Comprehensive Overview

Ethyl 3-Methylvalerate (CAS No. 5870-68-8) is a versatile compound with significant applications in various industries, including fragrance, food additives, and biochemistry. This article provides an in-depth exploration of its properties, synthesis, applications, and recent advancements in its utilization.

Ethyl 3-Methylvalerate is an ester derived from the combination of ethanol and 3-methylvaleric acid. Its chemical structure consists of a five-carbon chain with a methyl branch at the third carbon, making it a key component in the creation of complex flavor profiles. The compound is widely recognized for its pleasant aroma, which resembles fruits such as apples and pears, making it a popular ingredient in perfumery and flavoring agents.

Recent studies have highlighted the importance of Ethyl 3-Methylvalerate in the fragrance industry. Researchers have explored its ability to enhance the longevity of fragrances by stabilizing volatile components. This property has led to its increased use in high-end perfumes and personal care products. Additionally, advancements in analytical techniques have enabled more precise measurement of its concentration in complex mixtures, ensuring consistent quality across different formulations.

In the food industry, Ethyl 3-Methylvalerate plays a crucial role as a flavor enhancer. It is commonly used in beverages, candies, and baked goods to impart a natural fruity taste. Recent research has focused on optimizing its extraction methods from natural sources, such as fruits and herbs, to meet the growing demand for clean-label products. These studies have revealed innovative techniques that minimize environmental impact while maintaining product quality.

The compound's applications extend beyond consumer goods into biochemical research. Scientists have investigated its role as a precursor in metabolic pathways, particularly in the synthesis of bioactive compounds. For instance, studies have shown that Ethyl 3-Methylvalerate can be converted into valuable pharmaceutical intermediates through enzymatic reactions. This discovery opens new avenues for sustainable drug production and highlights the compound's potential in biotechnology.

Environmental considerations have also come into play with Ethyl 3-Methylvalerate. Researchers are exploring its biodegradability and impact on ecosystems. Preliminary findings suggest that it degrades relatively quickly under aerobic conditions, reducing its potential to accumulate in the environment. These insights are crucial for industries aiming to adopt more eco-friendly practices.

In conclusion, Ethyl 3-Methylvalerate (CAS No. 5870-68-8) is a multifaceted compound with applications spanning fragrance, food additives, and biochemical research. Its unique properties and versatility continue to drive innovation across various sectors. As research advances, we can expect even more creative uses for this remarkable compound.